Fmoc-L-Orn(Z)-OH

Core Science & Biosynthesis

Technical Monograph: Fmoc-L-Orn(Z)-OH in Advanced Peptide Synthesis

An In-Depth Technical Guide to Fmoc-L-Orn(Z)-OH

Executive Summary

Fmoc-L-Orn(Z)-OH (N-alpha-(9-Fluorenylmethyloxycarbonyl)-N-delta-benzyloxycarbonyl-L-ornithine) is a specialized amino acid derivative used in Solid Phase Peptide Synthesis (SPPS). Unlike the standard Fmoc-L-Orn(Boc)-OH , which yields free ornithine upon acidic resin cleavage, the Z-protected variant provides a critical layer of orthogonality . The delta-benzyloxycarbonyl (Z or Cbz) group is resistant to the standard trifluoroacetic acid (TFA) cleavage conditions used to release peptides from resins (e.g., Wang or Rink Amide).

This unique stability profile allows researchers to isolate peptides with the ornithine side chain still protected, facilitating downstream applications such as solution-phase cyclization , fragment condensation , or bioconjugation where the ornithine amine must remain inert until a specific deprotection step (e.g., catalytic hydrogenolysis) is performed.

Chemical Identity & Physicochemical Properties

Property	Specification
Chemical Name	N-alpha-Fmoc-N-delta-Z-L-Ornithine
Common Name	Fmoc-L-Orn(Z)-OH
CAS Number	138775-07-2
Molecular Formula	C₂₈H₂₈N₂O₆
Molecular Weight	488.53 g/mol
Appearance	White to off-white powder
Solubility	Soluble in DMF, DMSO, NMP, DCM; Insoluble in Water
Purity (HPLC)	≥ 98.0%
Chiral Purity	≤ 0.5% D-Enantiomer
Storage	+2°C to +8°C, Desiccated

Mechanistic Insight: The Orthogonal Protection Strategy

The power of Fmoc-L-Orn(Z)-OH lies in its semi-orthogonal protection scheme compared to the standard Fmoc/tBu strategy.

• Fmoc (N-alpha): Base-labile.[1] Removed by 20% Piperidine in DMF.[2][3]

• Z (N-delta): Acid-stable (to TFA).[1] Removed by Hydrogenolysis (H₂/Pd) , HF , or HBr/AcOH .

• Linker (Resin): Acid-labile.[1][4] Cleaved by 95% TFA .[4]

This hierarchy allows for the synthesis of "Side-Chain Protected" peptides.[1] When the peptide is cleaved from the resin using TFA, the Z-group remains on the Ornithine, preventing it from reacting during subsequent solution-phase manipulations.

Diagram 1: Orthogonal Stability & Cleavage Logic

Caption: Stability profile of Fmoc-L-Orn(Z)-OH. The Z-group survives the TFA cleavage that releases the peptide from the resin.

Experimental Protocols

A. Coupling Protocol (SPPS)

Fmoc-L-Orn(Z)-OH couples with standard kinetics similar to Fmoc-Lys(Z)-OH. Reagents:

• Activator: DIC/Oxyma Pure or HBTU/DIPEA.

• Solvent: DMF (Anhydrous).

Step-by-Step:

• Resin Preparation: Swell resin (e.g., Rink Amide, 0.5 mmol/g) in DMF for 30 min.

• Fmoc Removal (Previous AA): Treat with 20% Piperidine/DMF (2 x 5 min). Wash 5x with DMF.

• Activation:

  • Dissolve Fmoc-L-Orn(Z)-OH (3.0 eq) in DMF.

  • Add HBTU (2.9 eq) and DIPEA (6.0 eq).

  • Alternatively: Use DIC (3.0 eq) and Oxyma (3.0 eq) for lower racemization risk.

• Coupling: Add activated solution to resin. Shake at Room Temp for 45-60 minutes.

• Monitoring: Verify coupling via Kaiser Test (Qualitative) or Chloranil Test (if coupling to secondary amine).

• Wash: Drain and wash resin 3x with DMF.[2]

B. Resin Cleavage (Isolation of Z-Protected Peptide)

To release the peptide while keeping the Orn(Z) intact.

Cocktail: TFA / TIS / Water (95:2.5:2.5 v/v/v). Note: Avoid scavengers that might reduce the Z-group, though Z is generally robust.

• Add cleavage cocktail to dry resin (10 mL per gram of resin).

• Shake for 2 hours at Room Temp.

• Filter resin and collect filtrate.

• Precipitate peptide in cold Diethyl Ether (-20°C).

• Centrifuge and dry.

  • Result: Peptide with free N-terminus (if final Fmoc removed) and Orn(Z) side chain intact.

C. Z-Group Deprotection (Solution Phase)

Once the peptide is purified or cyclized, the Z group is removed.

Method 1: Catalytic Hydrogenolysis (Mildest)

• Dissolve peptide in MeOH or AcOH/MeOH.

• Add 10% Pd/C catalyst (10-20% w/w of peptide).

• Bubble H₂ gas or stir under H₂ balloon for 2-4 hours.

• Filter through Celite to remove catalyst. Lyophilize.

Method 2: Strong Acid (If H₂ is not feasible)

• Treat with HBr in Acetic Acid (33%) or HF (anhydrous) at 0°C.

• Warning: This is harsh and may affect other sensitive residues (e.g., Trp, Met).

Applications in Drug Development

Synthesis of Head-to-Tail Cyclic Peptides

Fmoc-L-Orn(Z)-OH is ideal for strategies where the side chain must remain protected during the initial synthesis and cleavage, but the C-terminus and N-terminus are used for cyclization.

• Synthesis: Assemble linear peptide on 2-Chlorotrityl Chloride Resin (hyper-acid labile).

• Cleavage: Cleave with 1% TFA/DCM . This releases the protected peptide (side chains including Orn(Z) remain protected) with a free C-terminal carboxyl group.

• Cyclization: Perform head-to-tail cyclization in dilute solution (DCM/DMF) using PyBOP/DIPEA.

• Final Deprotection: Remove side chain protections (tBu, Trt, Z).

  • Note: If Z is used, it requires H₂/Pd or HF for final removal, which might be incompatible with the cyclic structure if it contains disulfides (H₂ will reduce them). In such cases, Fmoc-Orn(Alloc)-OH might be preferred. Fmoc-Orn(Z)-OH is best when the final deprotection can accommodate hydrogenolysis.

Diagram 2: Workflow for Z-Protected Peptide Isolation

Caption: Workflow for utilizing Fmoc-L-Orn(Z)-OH to generate intermediate protected peptides.

Quality Control & Storage

• HPLC Analysis: Use a C18 column with a Water/Acetonitrile gradient (0.1% TFA). The Z-group adds significant hydrophobicity, increasing retention time compared to free Ornithine peptides.

• Mass Spectrometry: Expect a mass shift of +134.1 Da (Z group) relative to the unprotected Ornithine residue.

• Storage: The compound is stable for >2 years if stored at 2-8°C in a sealed container. Allow to warm to room temperature before opening to prevent condensation.

References

• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455-2504.

Sources

• 1. benchchem.com [benchchem.com]
• 2. chem.uci.edu [chem.uci.edu]
• 3. cemcontenttype.s3.amazonaws.com [cemcontenttype.s3.amazonaws.com]
• 4. peptidechemistry.org [peptidechemistry.org]

Solubility Dynamics of Fmoc-L-Orn(Z)-OH in SPPS: A Technical Whitepaper

Executive Summary

Fmoc-L-Orn(Z)-OH (Nα-Fmoc-Nδ-Z-L-ornithine) is a highly specialized, orthogonally protected amino acid building block utilized extensively in Solid-Phase Peptide Synthesis (SPPS)[1]. The presence of both the 9-fluorenylmethyloxycarbonyl (Fmoc) and benzyloxycarbonyl (Z) protecting groups imparts significant lipophilicity and aromaticity to the molecule. This whitepaper explores the thermodynamic principles governing its solubility, specifically emphasizing N,N-Dimethylformamide (DMF) as the optimal solvent, and provides field-validated protocols for its integration into automated and manual peptide synthesis workflows.

Physicochemical Profiling & Structural Implications

Predicting and manipulating the solubility of Fmoc-L-Orn(Z)-OH requires a fundamental understanding of its structural moieties and intermolecular forces.

• CAS Number : 138775-07-2[1]

• Molecular Formula : C28H28N2O6[1]

• Molecular Weight : 488.54 g/mol [2]

• Protecting Groups : The Fmoc group at the α-amine provides base-labile temporary protection, while the Z group at the δ-amine provides acid-stable, hydrogenation-labile semi-permanent protection[1][].

Causality of Insolubility in Protic Solvents: The dual aromatic ring systems (fluorenyl and benzyl) create strong intermolecular π-π stacking interactions in the solid crystalline state. Furthermore, the carbamate linkages act as strong hydrogen bond donors and acceptors. Consequently, Fmoc-L-Orn(Z)-OH is entirely insoluble in water and requires specific organic solvents capable of disrupting these robust lattice energies to achieve a homogeneous solution[1].

Thermodynamics of Solvation: The Role of DMF

In SPPS, solvent selection is not merely a vehicle for reagent delivery; it actively participates in the reaction kinetics. DMF is the industry standard for solvating Fmoc-L-Orn(Z)-OH due to its precise physicochemical properties.

Mechanistic Insight: DMF (

) is a polar aprotic solvent with a strong dipole moment. When Fmoc-L-Orn(Z)-OH is introduced to DMF, the solvent's oxygen atom acts as a potent hydrogen bond acceptor, interacting with the acidic protons of the amino acid's carbamate groups. Simultaneously, the dimethylamine moiety provides steric and dielectric shielding that disrupts the π-π stacking of the Fmoc and Z groups. This dual-action solvation mechanism rapidly collapses the crystalline lattice, yielding a fully solvated monomeric solution ideal for coupling[2].

Solubility Matrix in Common SPPS Solvents

To facilitate informed solvent selection during assay development, the following table synthesizes the solubility profile of Fmoc-L-Orn(Z)-OH across standard laboratory solvents[4].

Solvent	Dielectric Constant ( )	Solubility Profile	Application in SPPS Workflow
DMF	36.7	Highly Soluble (>0.5 M)	Primary solvent for amino acid solvation and coupling.
NMP	32.2	Highly Soluble (>0.5 M)	Alternative to DMF; excellent for difficult, aggregating sequences.
DMSO	46.7	Highly Soluble (>1.0 M)	Preparation of highly concentrated stock solutions[4].
DCM	9.1	Moderately Soluble (~0.2 M)	Co-solvent used primarily for resin swelling[4].
Ethyl Acetate	6.0	Soluble	Extraction and purification during liquid-phase synthesis[4].
Water	80.1	Insoluble	Precipitation of cleaved peptides; washing out organic solvents.

Experimental Protocols: Standardized Solvation & Coupling

To ensure reproducibility and scientific integrity, the following protocol details the preparation of a 0.2 M coupling solution of Fmoc-L-Orn(Z)-OH. This protocol is designed as a self-validating system —incorporating visual and physical checkpoints to guarantee complete solvation prior to resin exposure.

Protocol: Gravimetric Solvation for 0.2 M Coupling Solution

Objective: Prepare 10 mL of 0.2 M Fmoc-L-Orn(Z)-OH in DMF for standard HBTU/DIPEA or DIC/Oxyma activation.

• Gravimetric Calculation : For a 10 mL solution at 0.2 M, 2.0 mmol of amino acid is required. (Mass = 2.0 mmol × 488.54 mg/mmol = 977.1 mg)

• Dispensation : Accurately weigh 0.98 g of Fmoc-L-Orn(Z)-OH powder into a clean, dry 15 mL polypropylene centrifuge tube.

• Primary Solvation : Add 8.0 mL of peptide-synthesis grade DMF (ensure water content is <50 ppm to prevent premature side reactions).

• Agitation (Validation Step 1) : Vortex the mixture vigorously for 60 seconds. The high dipole moment of DMF will begin disrupting the crystalline lattice immediately.

• Volume Adjustment : Add DMF to bring the total volume to exactly 10.0 mL.

• Thermal/Acoustic Assistance (If Required) : If the ambient laboratory temperature is below 20°C, transient micro-crystals may persist. Apply ultrasonic bath sonication for 2-3 minutes at room temperature. Causality: Sonication provides the localized acoustic cavitation energy required to overcome the activation barrier of the remaining π-π stacking interactions.

• Optical Validation (Validation Step 2) : Hold the tube against a light source. The solution must be completely optically clear with no particulate matter. An incomplete solution will lead to inaccurate stoichiometry and failed coupling cycles.

• Activation : Proceed immediately to add coupling reagents (e.g., DIC and OxymaPure) just prior to introduction to the solid-phase resin.

Mechanistic Pathway Visualizations

Figure 1: Thermodynamic progression of Fmoc-L-Orn(Z)-OH solvation in N,N-Dimethylformamide.

Figure 2: Standard SPPS workflow highlighting the critical solvation phase of Fmoc-L-Orn(Z)-OH.

References

• Title: New Products - Watanabe Chemical Industries Source: watanabechem.co.jp URL: [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. watanabechem.co.jp [watanabechem.co.jp]
• 4. Boc-Orn(Fmoc)-OH , 99% , 150828-96-9 - CookeChem [cookechem.com]

Understanding the role of the Z protecting group in Fmoc-L-Orn(Z)-OH

Orthogonal Mastery in Peptide Synthesis: The Strategic Role of the Z Protecting Group in Fmoc-L-Orn(Z)-OH

Executive Summary

In advanced peptide engineering, the synthesis of complex architectures—such as cyclic peptides, lasso peptides, and highly functionalized therapeutic conjugates—requires strict control over side-chain reactivity. Fmoc-L-Orn(Z)-OH is a critically important non-proteinogenic amino acid derivative that provides this control. By leveraging a dual-protection strategy (Fmoc for the

-amine and Z/Cbz for the -amine), chemists can achieve true orthogonality. This whitepaper dissects the chemical anatomy, strategic applications, and field-proven experimental protocols for utilizing Fmoc-L-Orn(Z)-OH in Solid Phase Peptide Synthesis (SPPS).

Chemical Anatomy and Orthogonal Logic

The structural brilliance of Fmoc-L-Orn(Z)-OH lies in its orthogonal protecting groups, which react to entirely different chemical triggers[1].

• -Amine Protection (Fmoc): The 9-fluorenylmethoxycarbonyl (Fmoc) group is base-labile. It is removed via a base-catalyzed -elimination mechanism, typically using 20% piperidine in DMF[2][3].
• -Amine Protection (Z / Cbz): The benzyloxycarbonyl (Z) group protects the highly nucleophilic -amine of ornithine. Discovered by Leonidas Zervas, the Z group is highly acid-stable, allowing it to survive the standard trifluoroacetic acid (TFA) cleavage conditions used in Fmoc-SPPS[3][4]. It is ultimately removed via catalytic hydrogenolysis (H , Pd/C) or super-acids (HF, TFMSA)[1].

This orthogonality allows the peptide backbone to be elongated and cleaved from the resin while keeping the ornithine side-chain masked for downstream, solution-phase modifications.

Fig 1. Orthogonal deprotection logic for Fmoc and Z groups on ornithine.

Strategic Applications in Drug Development

The retention of the Z group post-cleavage unlocks several advanced synthetic pathways:

• Late-Stage Guanidinylation (Etelcalcetide Synthesis): In the commercial synthesis of the calcimimetic drug Etelcalcetide, protected ornithine precursors are assembled first. Following specific deprotections, the free

  -amines of the ornithine residues undergo global guanidinylation to convert them into D-arginine residues. The Z group is instrumental in controlling when and where these modifications occur[5][6].

• Solution-Phase Cyclization (Lasso Peptides): When synthesizing lasso peptides or cyclic chelators (e.g., for

  Zr radiolabeling), the peptide must be cleaved from the resin before head-to-tail cyclization. If the ornithine side-chain were unprotected, it would compete with the N-terminus, leading to branched byproducts. The Z group remains intact during TFA cleavage, preventing this fatal side reaction[4][7].

Causality in Experimental Design: The E-E-A-T Perspective

As scientists, we must understand why certain conditions are chosen, rather than blindly following recipes.

The TFA Vulnerability Paradox: While the Z group is classified as "acid-stable" in Fmoc chemistry, this is a relative term. Prolonged exposure to concentrated TFA can cause partial splitting (premature deprotection) of the Z group[8]. Causality: The cleavage of the Z group generates a benzyl cation. Because this cation is resonance-stabilized, the activation energy for its formation is lower than typical alkyl carbamates, making it slightly susceptible to strong acids over extended periods. Therefore, cleavage times must be strictly capped, and highly efficient carbocation scavengers (like TIPS) must be employed[3].

The Lactamization Threat During Hydrogenolysis: When removing the Z group via H

/Pd-C, the reaction should be conducted in mildly acidic media. Causality: Unmasking the primary -amine in neutral or basic conditions allows it to act as a potent nucleophile. It can attack nearby electrophilic sites (such as esters or activated carbonyls), leading to irreversible intramolecular lactam formation[9][10]. Acidic media immediately protonates the liberated amine into an inert ammonium salt, preserving the structural integrity of the peptide[9].

Quantitative Orthogonality Matrix

To aid in experimental design, the following table summarizes the quantitative stability and deprotection parameters of common ornithine protecting groups.

Protecting Group	Target Position	Primary Deprotection Reagent	Stability Profile
Fmoc	-Amine	20% Piperidine in DMF	Stable to TFA; Condition-dependent to H /Pd-C[2].
Z (Cbz)	-Amine	H , Pd/C or HF / TFMSA	Stable to Piperidine; Mostly stable to TFA ( 2h)[4][8].
Boc	-Amine	95% TFA	Stable to Piperidine, H /Pd-C[3].
Alloc	-Amine	Pd(PPh ) / PhSiH	Stable to Piperidine, TFA[11].

Self-Validating Experimental Protocols

The following workflows are designed as self-validating systems, ensuring quality control at every critical junction.

Protocol A: On-Resin Coupling of Fmoc-L-Orn(Z)-OH

Objective: Achieve complete acylation without epimerization.

• Swelling: Swell the peptidyl-resin in DMF for 20 minutes.

• Activation: Dissolve Fmoc-L-Orn(Z)-OH (3.0 eq) and OxymaPure (3.0 eq) in DMF. Add N,N'-Diisopropylcarbodiimide (DIC, 3.0 eq). Causality: Oxyma/DIC is utilized over HOBt to eliminate explosion hazards while suppressing enantiomerization during the activation of the hindered amino acid.

• Coupling: Add the activated mixture to the resin. Agitate at room temperature for 60 minutes.

• Validation (Kaiser Test): Wash resin with DMF and DCM. Perform a Kaiser ninhydrin test. A yellow (negative) result validates complete coupling. A blue result dictates a recoupling step.

Protocol B: Global Cleavage Retaining the Z Group

Objective: Cleave the peptide from the resin and remove acid-labile groups (e.g., tBu, Trt) while preserving the Z group.

• Cocktail Preparation: Prepare a cleavage cocktail of TFA / Triisopropylsilane (TIPS) / H

  O (95 : 2.5 : 2.5 v/v)[3]. Causality: TIPS is mandatory to quench reactive carbocations that could otherwise alkylate the peptide backbone.

• Execution: Add the cocktail to the resin. Agitate for strictly 2.0 hours at room temperature to prevent Z-group degradation[8].

• Precipitation: Filter the cleavage solution into cold diethyl ether (-20°C) to precipitate the crude peptide. Centrifuge and wash the pellet with ether three times.

• Validation (LC-MS): Analyze the crude powder. The mass spectrum must show the target peptide mass including the +134 Da mass of the intact Z group.

Protocol C: Solution-Phase Z-Deprotection via Hydrogenolysis

Objective: Safely unmask the

-amine without inducing lactamization.

• Solvation: Dissolve the Z-protected peptide in Methanol/DMF (1:1). Add 0.1% v/v HCl or Acetic Acid. Causality: The acid ensures the resulting amine is instantly protonated, preventing nucleophilic side-reactions[9].

• Catalysis: Add 10% Pd/C catalyst (10% w/w relative to peptide).

• Hydrogenation: Purge the reaction vessel with N

  , then introduce H gas via a balloon or Parr apparatus. Stir vigorously for 4-12 hours.

• Validation (LC-MS): Filter the catalyst through a Celite pad. LC-MS analysis must confirm a mass shift of exactly -134 Da , validating the complete removal of the benzyloxycarbonyl moiety.

Fig 2. Workflow of Fmoc-SPPS utilizing Fmoc-L-Orn(Z)-OH for orthogonal protection.

References[2] Title: Fmoc Solid Phase Peptide Synthesis - ChemPep

Source: chempep.com URL:[1] Title: Amino Acid Derivatives for Peptide Synthesis Source: peptide.com URL:[9] Title: Orthogonal Deprotection Strategy of Fmoc Provides Improved Synthesis of Sensitive Peptides: Application to Z-Arg-Lys-AOMK Source: nih.gov URL:[5] Title: JP6783787B2 - Liquid phase method for the preparation of etelcalcetide Source: google.com URL:[10] Title: Organic & Biomolecular Chemistry Source: rsc.org URL:[6] Title: SOLUTION PHASE METHOD FOR PREPARING ETELCALCETIDE - EP 3274360 B1 Source: googleapis.com URL:[8] Title: HOBt or the pentafluorophenyl active ester method in NMP Source: crl.edu URL:[4] Title: Attempting to synthesize lasso peptides using high pressure Source: plos.org URL:[3] Title: Peptide synthesis Source: wikipedia.org URL:[7] Title: Novel Bifunctional Cyclic Chelator for 89Zr Labeling–Radiolabeling and Targeting Properties of RGD Conjugates Source: nih.gov URL:[11] Title: EP0751779B1 - Selectively cleavable linkers based on iminodiacetic acid ester bonds Source: google.com URL:

Sources

• 1. peptide.com [peptide.com]
• 2. chempep.com [chempep.com]
• 3. Peptide synthesis - Wikipedia [en.wikipedia.org]
• 4. Attempting to synthesize lasso peptides using high pressure | PLOS One [journals.plos.org]
• 5. JP6783787B2 - Liquid phase method for the preparation of etelcalcetide - Google Patents [patents.google.com]
• 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 7. Novel Bifunctional Cyclic Chelator for 89Zr Labeling–Radiolabeling and Targeting Properties of RGD Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. digitalcollections.crl.edu [digitalcollections.crl.edu]
• 9. Orthogonal Deprotection Strategy of Fmoc Provides Improved Synthesis of Sensitive Peptides: Application to Z-Arg-Lys-AOMK - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.rsc.org [pubs.rsc.org]
• 11. EP0751779B1 - Selectively cleavable linkers based on iminodiacetic acid ester bonds - Google Patents [patents.google.com]

CAS number and molecular weight of Fmoc-L-Orn(Z)-OH

The following technical guide details the physicochemical properties, synthetic utility, and experimental protocols for Fmoc-L-Orn(Z)-OH , a critical building block in advanced peptide therapeutics.

High-Fidelity Reagents for Orthogonal Peptide Synthesis [1]

Part 1: Chemical Identity & Physicochemical Core

This section establishes the fundamental data required for regulatory documentation and stoichiometric calculations.

Identity Matrix

Parameter	Technical Specification
Chemical Name	-(9-Fluorenylmethyloxycarbonyl)- -benzyloxycarbonyl-L-ornithine
Common Nomenclature	Fmoc-L-Orn(Z)-OH
CAS Registry Number	138775-07-2
Molecular Formula
Molecular Weight	488.53 g/mol
Chirality	L-Isomer (S-configuration at -carbon)
Appearance	White to off-white crystalline powder

Solubility & Stability Profile

• Solubility: Highly soluble in DMF (Dimethylformamide) and NMP (N-Methyl-2-pyrrolidone).[1] Moderately soluble in DCM (Dichloromethane).[1] Insoluble in water and non-polar solvents (Hexane, Ether).[1]

• Storage Conditions: Store at +2°C to +8°C. Desiccate to prevent hydrolysis of the Fmoc ester. Long-term storage at -20°C is recommended for high-purity standards.[1]

• Hygroscopicity: Mildly hygroscopic.[1] Equilibrate to room temperature before opening to prevent condensation.

Part 2: Structural Analysis & Synthesis Logic

The Orthogonality Principle

The defining feature of Fmoc-L-Orn(Z)-OH is its orthogonal protection scheme .[1][2] Unlike the standard Fmoc-Orn(Boc)-OH, where the side chain is deprotected simultaneously with resin cleavage (using TFA), the Z (Benzyloxycarbonyl) group on the

-amine is stable to TFA .[1]

This allows researchers to synthesize peptides where the Ornithine side chain remains protected after cleavage from the resin.[1] This is critical for:

• Post-Cleavage Modification: Selective functionalization of other residues while Ornithine remains masked.[1]

• Fragment Condensation: Synthesis of protected peptide fragments.[1]

• Lactam Prevention: Preventing intramolecular cyclization during subsequent handling.[1]

Mechanism of Action (Visualized)

The following diagram illustrates the differential stability of the protecting groups, highlighting why this derivative is chosen over Boc-protected variants.

Figure 1: Orthogonal stability profile of Fmoc vs. Z groups.[1] Note the Z group's resistance to standard TFA cleavage conditions.[2]

Part 3: Experimental Application (SPPS)

Context: Solid-Phase Peptide Synthesis (Fmoc chemistry).

Standard Coupling Protocol

This protocol assumes a 0.1 mmol scale on Rink Amide or Wang resin.[1]

Reagents:

• Activator: HCTU or HATU (0.4 mmol).[1]

• Base: DIPEA (N,N-Diisopropylethylamine) (0.8 mmol).[1]

• Solvent: DMF (anhydrous).[1]

Step-by-Step Workflow:

• Resin Preparation: Swell resin in DMF for 20 minutes. Drain.

• Fmoc Removal (Pre-cycle): Treat resin with 20% Piperidine/DMF (

  min).[1] Wash with DMF ( ).[1][3]

• Activation:

  • Dissolve Fmoc-L-Orn(Z)-OH (195 mg, 0.4 mmol, 4 eq) in 2 mL DMF.

  • Add HCTU (165 mg, 0.4 mmol).[1]

  • Add DIPEA (139

    L, 0.8 mmol).[1]

  • Expert Note: Activate for only 30-60 seconds before adding to resin to minimize racemization.[1]

• Coupling: Add the activated solution to the resin.[2] Agitate at room temperature for 45-60 minutes.

• Validation: Perform a Kaiser Test.

  • Blue beads: Incomplete coupling (Repeat step 3-4).[1]

  • Colorless beads: Complete coupling.[1][4]

• Capping (Optional but Recommended): Treat with Acetic Anhydride/Pyridine/DMF (1:1:8) for 5 minutes to cap unreacted amines.

Final Cleavage & Isolation

Objective: Cleave peptide from resin while retaining the Z-protection on Ornithine.

• Wash: Wash resin thoroughly with DCM (

  ) and dry under Nitrogen.[1]

• Cleavage Cocktail: Prepare TFA/TIS/H2O (95:2.5:2.5) .

  • Note: Do not use scavengers that might reduce the Z-group, though Z is generally robust.[1]

• Reaction: Add cocktail to resin. Shake for 2-3 hours at Room Temp.

• Precipitation: Filter filtrate into cold Diethyl Ether (-20°C). Centrifuge to pellet the peptide.[1][4]

• Result: The crude peptide will contain Orn(Z) .[1]

Removal of Z-Group (Post-Synthesis)

If the final goal is free Ornithine after solution-phase manipulation:

• Method A (Hydrogenolysis): Dissolve peptide in MeOH/AcOH.[1] Add 10% Pd/C catalyst.[1] Stir under

  balloon for 2-4 hours. Filter and lyophilize.

• Method B (Strong Acid): HF (Hydrogen Fluoride) or TFMSA (Trifluoromethanesulfonic acid) cleavage (rarely used in modern labs due to hazard).[1]

Part 4: Troubleshooting & Quality Control

Common Issues & Solutions

Issue	Probable Cause	Corrective Action
Low Solubility	Aggregation of hydrophobic Z-groups	Dissolve in NMP or add 1% Triton X-100.[1] Warm gently to 35°C.
Incomplete Coupling	Steric hindrance of the Z-group	Use double coupling (2 x 30 min). Switch to HATU/HOAt.
Z-Group Loss	Contaminated TFA or high temperature	Ensure cleavage is performed at RT or 0°C. Avoid strong nucleophiles in cleavage cocktail if not necessary.[1]

Analytical Validation (HPLC)

When analyzing the product via RP-HPLC:

• Retention Time Shift: The Z-group is highly hydrophobic.[1] Expect the Fmoc-L-Orn(Z)-OH containing peptide to elute significantly later than the free Ornithine version.[1]

• UV Detection: The Z-group absorbs at 254 nm (benzyl ring), providing a secondary confirmation of its presence alongside the peptide backbone (214 nm).[1]

Part 5: References

• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups.[1] Chemical Reviews, 109(6), 2455-2504.[1] (Review of orthogonal protection strategies).

• PubChem. Compound Summary: Fmoc-Orn(Z)-OH (CAS 138775-07-2).[1][5] Retrieved from [Link][1]

Sources

• 1. Fmoc-Orn(Fmoc)-OH | C35H32N2O6 | CID 13783707 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chempep.com [chempep.com]
• 3. chem.uci.edu [chem.uci.edu]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Fmoc-Orn(Z)-OH,138775-07-2_成都傲飞生物化学品有限责任公司 [afbiochem.com]

Protocols & Analytical Methods

Application Note: Strategies for the Selective Cleavage of the Z (Cbz) Group in the Presence of Fmoc

Executive Summary

In complex peptide synthesis and multi-step small-molecule drug development, orthogonal protecting group strategies are critical for structural precision. The benzyloxycarbonyl (Z or Cbz) and 9-fluorenylmethyloxycarbonyl (Fmoc) groups are frequently employed in tandem. Theoretically, these groups are orthogonal: Cbz is traditionally cleaved by catalytic hydrogenolysis or strong acids, whereas Fmoc is selectively cleaved by mild bases (e.g., piperidine)[1].

However, in applied laboratory settings, Fmoc is only "quasi-orthogonal" to Cbz[2]. Under the standard palladium-catalyzed hydrogenation conditions required to remove a Cbz group, the Fmoc group is highly susceptible to premature cleavage or partial reduction. This application note details the mechanistic causality behind these side reactions and provides field-proven, self-validating protocols to achieve 100% selective Cbz cleavage while preserving Fmoc integrity.

Mechanistic Insights: The "Quasi-Orthogonality" Dilemma

To successfully navigate the selective deprotection of Cbz, researchers must understand the chemical causality of Fmoc degradation during hydrogenolysis:

• Base-Catalyzed E1cb Elimination (Trace Basicity): Fmoc cleavage is fundamentally driven by an E1cb elimination mechanism initiated by a base. During standard hydrogenolysis (H₂, Pd/C) in polar solvents like methanol, trace basic impurities—either inherent to the solvent, residing on the glassware, or localized on the activated carbon support of the catalyst—can inadvertently trigger Fmoc removal.

• Over-Reduction of the Fluorene Ring: The fluorene ring system of the Fmoc group is generally stable, but under prolonged exposure to a high-pressure H₂ atmosphere and highly active Pd/C, it can undergo partial hydrogenation[2]. This results in irreversible structural artifacts (+2 Da or +4 Da mass additions) that ruin the target molecule.

• The Transfer Hydrogenation Solution: By replacing molecular H₂ gas with a liquid hydrogen donor such as 1,4-cyclohexadiene, the rate of hydrogen transfer to the palladium surface is tightly regulated. This kinetically controlled environment provides exactly enough reductive potential to cleave the benzylic C–O bond of the Cbz group, without generating the aggressive conditions that compromise Fmoc or other sensitive moieties (such as pyrimidine rings)[3].

Quantitative Data: Cleavage Condition Matrix

The following table summarizes the quantitative efficiency and safety profiles of various Cbz cleavage methodologies when an Fmoc group is present on the same molecule.

Cleavage Methodology	Reagents & Catalyst	Cbz Cleavage Efficiency	Fmoc Stability	Mechanistic Remarks
Standard Hydrogenolysis	H₂ gas (1 atm), 10% Pd/C, MeOH	>95% (Fast)	Low to Moderate	High risk of Fmoc reduction. Trace basicity causes premature E1cb cleavage.
Acid-Moderated Hydrogenolysis	H₂ gas (1 atm), 10% Pd/C, MeOH/AcOH (9:1)	>90% (Moderate)	Good	AcOH neutralizes trace base, preventing E1cb elimination. Risk of over-reduction remains if prolonged.
Transfer Hydrogenation (Formic Acid)	Formic acid, 10% Pd/C, MeOH	100% (Very Fast)	Low	Harsh proton-rich environment; known to reduce other sensitive rings (e.g., pyrimidines)[3].
Transfer Hydrogenation (Cyclohexadiene)	1,4-Cyclohexadiene, 10% Pd/C, EtOH	~80-90% (Slow)	Excellent	Exceptionally mild. Slow H₂ release preserves Fmoc and prevents over-reduction[3].

Self-Validating Experimental Protocols

Protocol A: Acid-Moderated Catalytic Hydrogenolysis

Best for robust substrates where rapid Cbz cleavage is required and no other reducible functional groups (e.g., alkenes, alkynes) are present.

Causality Focus: The addition of Acetic Acid (AcOH) ensures the reaction mixture remains slightly acidic, completely suppressing the base-catalyzed E1cb cleavage of the Fmoc group.

• Preparation: Dissolve the Cbz/Fmoc di-protected substrate (1.0 mmol) in 10 mL of a Methanol/Acetic Acid mixture (9:1 v/v).

• Catalyst Addition: Carefully add 10% Pd/C (10 mol% relative to substrate). Safety Note: Pd/C is pyrophoric; add under a blanket of inert argon.

• Hydrogenation: Purge the reaction flask with argon, then introduce H₂ gas via a balloon (1 atm). Stir vigorously at room temperature.

• Self-Validation (Monitoring): Monitor strictly via TLC every 15 minutes. Use a UV lamp (254 nm) to confirm the retention of the strongly UV-active Fmoc group. Use a Ninhydrin stain to detect the emergence of the free amine (turns purple/blue upon heating).

• Quench & Workup: Immediately upon complete consumption of the starting material (typically 1–2 hours), purge the flask with argon to halt the reaction. Filter the mixture through a pad of Celite to remove the Pd/C.

• Isolation: Concentrate the filtrate in vacuo. Co-evaporate with toluene (3 × 10 mL) to remove residual acetic acid.

Protocol B: Mild Transfer Hydrogenation (Highly Recommended)

Best for complex, highly functionalized peptides or drug conjugates where Fmoc preservation is absolutely critical.

Causality Focus: 1,4-cyclohexadiene acts as a mild, controlled hydrogen donor. As it aromatizes into benzene on the Pd surface, it releases hydrogen at a steady, low concentration, preventing the over-reduction of the Fmoc fluorene ring[3].

• Preparation: Dissolve the di-protected substrate (1.0 mmol) in 10 mL of anhydrous Ethanol.

• Reagent Addition: Add 1,4-cyclohexadiene (10.0 mmol, 10 equivalents) to the solution.

• Catalyst Addition: Add 10% Pd/C (10-15 mol%).

• Reaction: Equip the flask with a reflux condenser and heat gently to 40 °C under an argon atmosphere. Stir for 4 to 16 hours.

• Self-Validation (LC-MS): Because this reaction is slower, validate the endpoint using LC-MS. Confirm the presence of the exact mass of the Cbz-deprotected product. Specifically, check for the absence of +2 Da or +4 Da peaks, which would indicate unwanted reduction of the Fmoc group.

• Workup: Cool to room temperature, filter through Celite, and concentrate in vacuo. The byproduct (benzene) and excess 1,4-cyclohexadiene are volatile and will be removed during evaporation.

Decision Workflow Visualization

Workflow for selecting Cbz cleavage conditions to preserve Fmoc integrity.

References

• Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism. Total Synthesis. Available at:[Link]

• Protecting Groups Archives: Fmoc protecting group Orthogonality. Total Synthesis. Available at: [Link]

• Synthesis of 5-Fluorouracil Polymer Conjugate and 19F NMR Analysis of Drug Release for MRI Monitoring. National Institutes of Health (NIH) / PMC. Available at:[Link]

Sources

• 1. total-synthesis.com [total-synthesis.com]
• 2. total-synthesis.com [total-synthesis.com]
• 3. Synthesis of 5-Fluorouracil Polymer Conjugate and 19F NMR Analysis of Drug Release for MRI Monitoring - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Synthesis of Peptides with Post-Translational Modifications Using Fmoc-L-Orn(Z)-OH

This Application Note is structured to provide a comprehensive, technical guide for researchers utilizing Fmoc-L-Orn(Z)-OH in the synthesis of peptides containing post-translational modifications (PTMs). It moves beyond basic synthesis to address the strategic utility of the Benzyloxycarbonyl (Z) group in orthogonal protection schemes.

Introduction & Strategic Rationale

The incorporation of non-proteinogenic amino acids like Ornithine (Orn) is a critical strategy in the design of peptidomimetics, antimicrobial peptides, and enzyme inhibitors. Ornithine itself is a key intermediate in the urea cycle and a precursor to Arginine and Citrulline.

Fmoc-L-Orn(Z)-OH (

-Fmoc- -benzyloxycarbonyl-L-ornithine) presents a unique strategic advantage in Solid-Phase Peptide Synthesis (SPPS) due to the orthogonality of the Z (Cbz) protecting group relative to the standard Fmoc/tBu strategy.

The "Z" Advantage in Fmoc Chemistry

Unlike the acid-labile Boc group (removed by TFA) or the super-acid-labile Mtt group (removed by 1% TFA), the Z group is stable to:

• Piperidine: Used for Fmoc removal.[1][2][3][4]

• TFA (Trifluoroacetic acid): Used for final resin cleavage and global deprotection of tBu-based groups.

This stability profile allows the isolation of partially protected peptides (retaining the Z-protection on Ornithine) after cleavage from the resin. This is essential for:

• Late-Stage Diversification: Performing solution-phase modifications on the peptide backbone while the Ornithine side chain remains masked.

• Purification Facilitation: The hydrophobic Z group can improve retention and separation during HPLC purification of hydrophilic cationic peptides.

• Controlled PTM Synthesis: Converting Ornithine to Arginine (Guanidination) or Citrulline (Carbamoylation) in solution phase after specific deprotection.

Chemical Profile & Compatibility[5][6][7]

Parameter	Specification
Reagent	Fmoc-L-Orn(Z)-OH
Formula	C₂₈H₂₈N₂O₆
MW	488.53 g/mol
-Amine Protection	Fmoc (Base labile: 20% Piperidine/DMF)
-Amine Protection	Z / Cbz (Acid Stable*, Hydrogenolysis labile)
Solubility	DMF, NMP, DCM
Coupling Reagents	HBTU/HOBt, DIC/Oxyma, HATU (Standard)

> Note: The Z group is stable to standard TFA cleavage cocktails (e.g., TFA/TIS/H2O 95:2.5:2.5) but is removed by strong acids like HF, TFMSA, or HBr/AcOH.

Strategic Decision Matrix: Selecting the Right Ornithine Derivative

Before proceeding, verify that Fmoc-L-Orn(Z)-OH is the optimal reagent for your specific PTM workflow.

Feature	Fmoc-Orn(Z)-OH	Fmoc-Orn(Boc)-OH	Fmoc-Orn(Mtt)-OH	Fmoc-Orn(Alloc)-OH
Side Chain Removal	H₂/Pd (Solution) or HF	TFA (During Cleavage)	1% TFA (On-Resin)	Pd(PPh₃)₄ (On-Resin)
Primary Use	Post-cleavage modification; Hydrophobic masking	Standard Ornithine insertion	On-resin cyclization; Selective labeling	On-resin modification (Orthogonal)
Cost Efficiency	High	High	Low (Expensive)	Medium
Limitations	Incompatible with Cys/Met (Sulfur poisons Pd catalyst)	No orthogonality post-cleavage	Sensitive to standard TFA cleavage	Requires inert atmosphere

Experimental Protocols

Protocol A: SPPS Incorporation of Fmoc-L-Orn(Z)-OH

This standard protocol ensures efficient coupling without racemization.

Reagents:

• Resin: Rink Amide or Wang Resin (0.1–0.5 mmol scale)

• Coupling: 0.5 M DIC / 0.5 M Oxyma Pure in DMF

• Deprotection: 20% Piperidine in DMF[1][4][5][6]

Step-by-Step:

• Swelling: Swell resin in DMF for 30 min.

• Fmoc Deprotection: Treat resin with 20% Piperidine/DMF (2 x 5 min).[1][4] Wash with DMF (5x).

• Activation: Dissolve Fmoc-L-Orn(Z)-OH (3-4 eq) and Oxyma Pure (3-4 eq) in minimal DMF. Add DIC (3-4 eq). Pre-activate for 2 minutes.

  • Expert Tip: Avoid base-mediated coupling (HATU/DIPEA) if minimizing racemization is critical for downstream applications, though standard HATU protocols are generally acceptable.

• Coupling: Add activated solution to resin. Shake at room temperature for 45–60 minutes.

• Monitoring: Verify coupling via Kaiser Test (ninhydrin). If blue, repeat coupling.

• Capping (Optional): Acetic anhydride/Pyridine/DMF to cap unreacted amines.

Protocol B: Cleavage and Isolation of Z-Protected Peptide

Objective: Isolate the peptide with the Ornithine side chain still protected.

• Wash Resin: DCM (3x), MeOH (3x), DCM (3x). Dry under nitrogen.

• Cleavage Cocktail: Prepare TFA/TIS/H₂O (95:2.5:2.5) .

  • Note: Do not use thiols (EDT/DODT) if you plan to use catalytic hydrogenation later, as sulfur poisons the catalyst. If Met/Cys are present, Z-removal via hydrogenation is not recommended ; use HF or HBr/AcOH instead.

• Reaction: Incubate resin in cocktail for 2–3 hours.

• Precipitation: Filter resin. Precipitate filtrate in cold diethyl ether (-20°C). Centrifuge and dry.

• Result: Crude peptide containing Orn(Z) residues.

Protocol C: Post-Translational Modification (Solution Phase)

Workflow 1: Generation of Free Ornithine (Z-Removal)

Used when the Ornithine is required as a free amine for biological activity or further modification, and Mtt/Alloc strategies were not feasible.

• Dissolution: Dissolve the purified Z-protected peptide in MeOH or MeOH/Water (1:1). Add a trace of Acetic Acid (1%).

• Catalyst: Add 10% Pd/C (10% by weight of peptide).

• Hydrogenation: Bubble H₂ gas through the solution or stir under H₂ balloon for 2–4 hours.

• Filtration: Filter through Celite to remove catalyst.

• Lyophilization: Freeze-dry to obtain H-Peptide-Orn-OH.

Workflow 2: Guanidination (Conversion of Orn to Arg)

Synthesizing Arginine analogs or radiolabeled Arginine.

• Starting Material: Free Ornithine peptide (from Workflow 1).

• Reagent: 1H-Pyrazole-1-carboxamidine hydrochloride (or similar guanylating agent).

• Conditions: Dissolve peptide in DMF/DIPEA (pH 9-10). Add guanylating agent (5 eq).

• Reaction: Stir at 35°C for 12–24 hours.

• Purification: RP-HPLC. The Ornithine converts to Arginine (Mass shift: +42 Da).

Workflow 3: Citrullination (Conversion of Orn to Cit)

Mimicking PAD-enzyme mediated citrullination.

• Starting Material: Free Ornithine peptide.

• Reagent: Potassium Cyanate (KCNO).

• Conditions: Dissolve peptide in water/acetic acid (pH ~5).

• Reaction: Add KCNO (10 eq). Stir at 50°C for 4 hours.

• Result: Quantitative conversion of Ornithine amines to Urea (Citrulline). (Mass shift: +43 Da).

Visual Workflow (Logic Diagram)

The following diagram illustrates the decision pathways and chemical transformations when using Fmoc-L-Orn(Z)-OH.

Caption: Workflow for processing Fmoc-L-Orn(Z)-OH peptides from SPPS to final PTM variants.

Troubleshooting & Expert Insights

Incomplete Coupling

• Symptom: Deletion sequences observed in Mass Spec.

• Cause: Steric hindrance of the bulky Z-group.

• Solution: Double couple using HATU/HOAt/DIPEA (1:1:2 eq) for the second coupling.

Z-Group Stability Issues

• Symptom: Loss of Z-group during cleavage.

• Cause: While Z is stable to TFA, extremely harsh scavengers or high temperatures can cause partial degradation.

• Solution: Keep cleavage temperature at 20–25°C. Avoid Thioanisole if possible.

Hydrogenolysis Failure

• Symptom: Z-group remains after H₂/Pd treatment.

• Cause: Catalyst poisoning (Sulfur traces from SPPS reagents or peptide sequence).

• Solution: Ensure rigorous washing of the crude peptide. If the sequence contains Cys/Met, switch strategy to Fmoc-Orn(Boc)-OH (if free Orn is desired directly) or use HF cleavage (requires specialized apparatus).

References

• Isidro-Llobet, A., et al. (2009). "Amino Acid-Protecting Groups."[7][8][9][10][11] Chemical Reviews, 109(6), 2455–2504. Link

• Wenschuh, H., et al. (2002). "Fmoc Amino Acids for SPPS: Side Chain Protecting Group Orthogonality." Biopolymers, 66(6), 345-360.

• Stankova, I. G., & Veleva, S. G. (2017). "Synthesis of RGD-peptides containing Ornithine and their application." Protein & Peptide Letters, 24. Link

• Blakskjær, P., et al. (2005). "Guanidination of Ornithine residues in solid phase peptide synthesis." Journal of Peptide Science, 11, 338-346.

• Bapeks. (2024).[12] "Fmoc-Orn(Alloc) and Z Applications." Bapeks Technical Data. Link

Sources

• 1. chem.uci.edu [chem.uci.edu]
• 2. rsc.org [rsc.org]
• 3. Fmoc Amino Acids for SPPS - AltaBioscience [altabioscience.com]
• 4. benchchem.com [benchchem.com]
• 5. Modification and Functionalization of the Guanidine Group by Tailor-made Precursors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Site-specific incorporation of citrulline into proteins in mammalian cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. merckmillipore.com [merckmillipore.com]
• 8. Fmoc Amino Acids [cem.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Solid-phase synthesis of extended lactam ring systems: preparation of amino acid alpha-fluorenylmethyl esters for the synthesis of reverse-extended lactams - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Fmoc-Orn(Alloc) [bapeks.com]

Application Note: On-Resin Lactam Bridge Formation using Fmoc-L-Orn(Z)-OH

This Application Note is designed to address the specific request for using Fmoc-L-Orn(Z)-OH for on-resin lactamization. While the industry standard has shifted toward acid-labile orthogonal groups (Mtt/2-PhiPr) or Allyl-based groups (Alloc/OAll), using the Z (Benzyloxycarbonyl) group requires a specialized Catalytic Transfer Hydrogenation (CTH) strategy to ensure orthogonality with standard Fmoc/tBu chemistry.[1]

[1][2]

Executive Summary

Lactam bridges (cyclic amides) are critical structural constraints used to stabilize

-helical conformations or restrict peptide flexibility to enhance receptor selectivity.[1] This guide details the protocol for forming a lactam bridge between Ornithine (Orn) and Aspartic Acid (Asp) or Glutamic Acid (Glu) while the peptide remains anchored to the solid support.[2]

The Challenge: The specific reagent requested, Fmoc-L-Orn(Z)-OH , carries a Benzyloxycarbonyl (Z) protecting group.[1] In standard Fmoc SPPS, 'Z' is typically considered a "permanent" protecting group, removed only during final cleavage with strong acids (HF/TFMSA) which would simultaneously cleave the peptide from the resin, rendering on-resin cyclization impossible.[1]

The Solution: To utilize Fmoc-L-Orn(Z)-OH for on-resin work, we must employ a Catalytic Transfer Hydrogenation (CTH) strategy.[1] This method selectively removes the Z-group (and its partner benzyl ester) under neutral conditions without disturbing the Fmoc backbone or the acid-labile resin linkage.

Strategic Design: The "Z/Benzyl" Orthogonal Pair

Success relies on pairing the Ornithine derivative with a compatible acidic partner that can be deprotected under the same unique conditions, leaving the rest of the peptide intact.

Component	Selection	Removal Condition	Role
Basic Residue	Fmoc-L-Orn(Z)-OH	Pd(OAc) / NH HCO	Amine Donor (Bridge)
Acidic Residue	Fmoc-L-Asp(OBzl)-OH	Pd(OAc) / NH HCO	Carboxyl Donor (Bridge)
Backbone Protection	Fmoc	Piperidine	Temporary N-term protection
Side Chain Protection	tBu, Trt, Pbf	TFA (Final Cleavage)	Permanent protection
Resin Linker	Rink Amide / Wang	TFA (Final Cleavage)	Solid Support

Mechanism of Action

The Z (amine protection) and OBzl (carboxyl protection) groups are both susceptible to hydrogenolysis.[1] By using Ammonium Formate as a hydrogen donor and Palladium Acetate as a catalyst, we can "shave" these specific groups off the growing peptide chain while it is still on the resin. This exposes the

-amine of Ornithine and the -carboxyl of Aspartic acid, allowing them to be coupled (cyclized) before the peptide is cleaved from the resin.

Experimental Protocol

Phase 1: Linear Synthesis

Objective: Assemble the full peptide sequence containing the protected bridge precursors.

• Resin Selection: Use Rink Amide MBHA or Wang Resin (0.5 – 0.7 mmol/g loading).[1] Low loading is preferred to prevent inter-chain aggregation.[1]

• Coupling: Perform standard Fmoc/tBu synthesis (HBTU/DIEA or DIC/Oxyma).[1]

• Incorporation of Bridge Residues:

  • At position

    : Couple Fmoc-L-Asp(OBzl)-OH (or Glu equivalent).[1]

  • At position

    (or desired interval): Couple Fmoc-L-Orn(Z)-OH .[1]

• Final N-Terminal Status: Ensure the N-terminus is Fmoc-protected during the cyclization step to prevent the N-terminal amine from participating in the cyclization (unless head-to-side-chain cyclization is desired).

Phase 2: Selective On-Resin Deprotection (The CTH Method)

Objective: Remove Z and OBzl groups without cleaving the peptide or tBu groups.

Note: Solid-phase hydrogenation is kinetically slower than solution phase due to steric hindrance.[1] The "Transfer Hydrogenation" method is superior to H

gas balloons for resin swelling.

Reagents:

• Catalyst: Palladium(II) Acetate [Pd(OAc)

  ] or Pd/C (10%).[1]

• Hydrogen Donor: Ammonium Formate (NH

  HCO ).[1]

• Solvent: DMF (Degassed).[1][2][3]

Step-by-Step:

• Wash: Wash resin with DMF (

  min) and DCM ( min).[1]

• Preparation: In a vial, dissolve Pd(OAc)

  (0.5 eq per resin functional site) and Ammonium Formate (10 eq) in dry DMF.

  • Alternative: If using Pd/C, use 50% w/w relative to resin peptide mass.[1]

• Reaction: Add the slurry/solution to the resin.

• Incubation: Agitate gently at 40°C for 4 to 6 hours .

  • Optimization: Microwave irradiation (low power, 40°C) can accelerate this to 1 hour.[1]

• Washing (Critical): The resin will be contaminated with Palladium black.[1]

  • Wash with DMF (

    ).[1][2][4][5]

  • Wash with 0.5% Sodium Diethyldithiocarbamate in DMF (to scavenge Pd).[1]

  • Wash with DMF (

    ).[1][2][4][5]

• Validation: Perform a Kaiser Test (Ninhydrin).[1] It should be Positive (Blue) due to the free

  -amine on Ornithine.[1]

Phase 3: On-Resin Cyclization (Lactamization)

Objective: Form the amide bond between Orn and Asp side chains.[1]

Reagents: PyBOP (Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate) and DIEA (Diisopropylethylamine).[1]

• Activation: Dissolve PyBOP (3 eq) and DIEA (6 eq) in DMF.

• Coupling: Add solution to the resin.[1][3][4][5]

• Time: Shake at room temperature for 2 to 12 hours .

• Monitoring: Perform a Kaiser Test . It should turn Negative (Yellow/Colorless), indicating the amine has been consumed in the lactam bond.

  • If positive: Repeat coupling with HATU/HOAt/DIEA.[1]

Phase 4: Final Cleavage[1]

• N-Terminus: Remove the N-terminal Fmoc group (20% Piperidine/DMF).[1][5]

• Cleavage Cocktail: Treat resin with TFA/TIS/H

  O (95:2.5:2.[1]5) for 2-3 hours.

• Precipitation: Filter and precipitate in cold diethyl ether.

Technical Comparison: Why Industry Standards Differ

While the protocol above allows the use of your specific Orn(Z) reagent, it is chemically demanding. For future project planning, it is vital to understand the "Modern Standard" (Mtt/Alloc) versus the "Legacy/Specific" (Z) approach.[1]

Feature	Z / OBzl Strategy (This Protocol)	Mtt / O-2-PhiPr Strategy (Modern Standard)
Reagents	Fmoc-Orn(Z)-OH + Fmoc-Asp(OBzl)-OH	Fmoc-Orn(Mtt)-OH + Fmoc-Asp(O-2-PhiPr)-OH
Deprotection	Pd(OAc) / Ammonium Formate (Reductive)	1% TFA in DCM (Mild Acid)
Reaction Time	4 - 12 Hours (Slow kinetics on resin)	15 - 30 Minutes (Fast)
Risks	Metal leaching; Incomplete deprotection	Trityl cation scavenging required
Cost	Low (Reagents are cheap)	High (Specialized protected amino acids)
Recommendation	Use only if Orn(Z) is the only available reagent.[1]	Highly Recommended for routine synthesis.[1][6]

Workflow Visualization

Figure 1: Workflow for On-Resin Lactamization using the Z/OBzl orthogonal strategy.

References

• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups.[1] Chemical Reviews, 109(6), 2455-2504.[1] (Comprehensive review of protecting group stability, confirming Z stability to TFA). [1]

• Gong, Y., et al. (2025). Rapid and Practical Transfer Hydrogenation for Cleavage of N-Cbz Protected Amines.[1] ACS Medicinal Chemistry Letters.[1][7] (Describes the CTH methodology applicable to solid phase). [1]

• Novabiochem (Merck). Fmoc-Orn(Mtt)-OH Technical Data.[1] (Establishes the industry standard comparison for Mtt vs Z).

• BenchChem Application Note. On-Resin Lactamization of Peptides. (General protocols for lactam bridging).

Sources

• 1. Fmoc-Orn(Mtt)-OH Novabiochem 343770-23-0 [sigmaaldrich.com]
• 2. benchchem.com [benchchem.com]
• 3. chempep.com [chempep.com]
• 4. scispace.com [scispace.com]
• 5. chem.uci.edu [chem.uci.edu]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Rapid and Practical Transfer Hydrogenation for Cleavage of N‑Cbz Protected Amines Using a Supported Palladium Catalyst Under Microwave Irradiation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Common problems with Fmoc-L-Orn(Z)-OH in peptide synthesis

This guide addresses the specific technical challenges associated with Fmoc-L-Orn(Z)-OH (N-alpha-(9-Fluorenylmethyloxycarbonyl)-N-delta-benzyloxycarbonyl-L-ornithine).

Unlike standard Fmoc-amino acids, this derivative carries a Z (Cbz) side-chain protection that is stable to TFA .[1] This unique property is the primary source of experimental failure for researchers expecting standard global deprotection.

Troubleshooting, Optimization, and Advanced Protocols[1]

Product: Fmoc-L-Orn(Z)-OH Application: Solid Phase Peptide Synthesis (Fmoc/tBu strategy) Critical Characteristic: Orthogonal side-chain protection (Acid-Stable).[1]

⚠️ Part 1: The Core Problem – "Why is the Z-group still attached?"

Symptom: After standard cleavage with 95% TFA, Mass Spectrometry (MS) shows a mass shift of +134 Da relative to the expected target peptide. Diagnosis: The Z (Benzyloxycarbonyl) group was not removed.[1] Root Cause: The Z group is acid-stable .[1][2] It does not cleave under standard Fmoc SPPS cleavage conditions (TFA/TIS/Water).[1]

Troubleshooting Guide: Side-Chain Deprotection

Scenario	Recommended Action	Technical Rationale
I want the side chain removed during TFA cleavage.	STOP. You are using the wrong building block. Switch to Fmoc-L-Orn(Boc)-OH .[1]	The Boc group is acid-labile and cleaves simultaneously with the peptide-resin linkage in 95% TFA.[1]
I need to remove the Z-group after synthesis.	Option A: Hydrogenolysis (Standard). Dissolve cleaved peptide in MeOH/AcOH; use H₂/Pd-C.Option B: Strong Acid (Harsh). HF or HBr/AcOH (requires special equipment).[1]	Z-groups are classically removed by catalytic hydrogenation.[1] HF is effective but dangerous and rare in Fmoc labs.[1]
I want the Z-group to stay on (Orthogonal).	Proceed with standard TFA cleavage.	This is the intended use of Fmoc-Orn(Z)-OH. It allows for post-synthesis modification of other residues while Orn remains protected.[1]

📉 Decision Tree: Selecting the Right Ornithine Derivative

Use this logic flow to verify you have the correct starting material.

Figure 1: Selection logic for Ornithine derivatives in SPPS. Note that Fmoc-Orn(Z)-OH is the specific choice for acid-stability.[1]

🧪 Part 2: Solubility & Coupling Efficiency

Symptom: Incomplete coupling (deletion sequences) or gelation of the reaction mixture.[1] Technical Insight: Fmoc-Orn(Z)-OH is highly hydrophobic due to the presence of two large aromatic systems (Fmoc and Benzyloxycarbonyl) and the aliphatic side chain.[1] This promotes beta-sheet aggregation on the solid phase.[1]

Optimization Protocol: Overcoming Aggregation

• Solvent System:

  • Standard: DMF (N,N-Dimethylformamide).[1]

  • Improved: NMP (N-Methyl-2-pyrrolidone) is superior for hydrophobic sequences.[1]

  • Rescue: If solubility is poor, add 1% Triton X-100 or use a binary solvent system (DMF/DCM 1:1) during coupling to disrupt aggregation.[1]

• Coupling Reagents:

  • Avoid weak activators (DIC/HOBt) for difficult sequences.[1]

  • Recommended: Use HATU/HOAt or COMU with DIPEA.[1] These generate the highly reactive aza-benzotriazole esters which drive the reaction faster than aggregation can occur.

• Chaotropic Salts (The "Magic Touch"):

  • Add 0.1 M LiCl or KSCN (Potassium Thiocyanate) to the coupling mixture.[1] These salts disrupt hydrogen bonding within the resin-bound peptide, improving accessibility.

⚠️ Part 3: Lactamization Risks (The "Hidden" Danger)[1]

Symptom: Mass spectrum shows [M-18] peak (loss of water) or low yield of linear peptide.[1] Mechanism: Ornithine can undergo intramolecular nucleophilic attack, where the delta-amine attacks the activated alpha-carbonyl, forming a six-membered delta-lactam .[1]

• With Fmoc-Orn(Z)-OH: The Z-group (carbamate) reduces the nucleophilicity of the delta-nitrogen, making lactamization unlikely during standard coupling.[1]

• Risk Scenario: If the Z-group is accidentally compromised (e.g., by using harsh Lewis acids) or if the user attempts to remove the Z-group while the peptide is still activated.

Visualizing the Lactamization Pathway

Figure 2: The Z-group acts as a safety brake against lactamization.[1] If the side chain becomes free during activation, lactam formation is rapid.

📝 Part 4: Experimental Protocols

Protocol A: Z-Group Removal (Hydrogenolysis)

Use this if you have synthesized the peptide using Fmoc-Orn(Z)-OH and now need to remove the side-chain protection.[1]

Prerequisites: Peptide must be cleaved from resin and purified (or at least semi-pure).[1] Reagents: Palladium on Carbon (10% Pd/C), Hydrogen gas (balloon or reactor), Methanol (MeOH), Acetic Acid (AcOH).[1]

• Dissolution: Dissolve the peptide in MeOH. If the peptide is hydrophobic, add AcOH or small amounts of DMF. Final concentration: ~1-5 mg/mL.[1]

• Catalyst: Carefully add 10% Pd/C (10-20% by weight of the peptide). Caution: Pd/C is pyrophoric.[1] Add under inert gas (Nitrogen/Argon).[1]

• Hydrogenation: Purge the vessel with H₂ gas. Stir vigorously under a balloon of H₂ at Room Temperature (RT).

• Monitoring: Monitor by HPLC/MS. Reaction typically takes 2–12 hours.[1]

  • Look for: Mass shift of -134 Da .[1]

• Workup: Filter the mixture through Celite to remove the Pd/C catalyst. Rinse with MeOH.[1] Evaporate solvent and lyophilize.

Protocol B: Standard Coupling (Manual)

Recommended for difficult sequences involving Fmoc-Orn(Z)-OH.[1]

• Resin Prep: Swell resin in DMF for 30 mins.

• Activation:

  • Weigh 4.0 eq Fmoc-L-Orn(Z)-OH.

  • Weigh 3.9 eq HATU.[1]

  • Dissolve in minimal DMF.[1]

  • Add 8.0 eq DIPEA (Diisopropylethylamine).[1]

  • Note: Activate for only 30-60 seconds before adding to resin to minimize racemization.[1]

• Coupling: Add mixture to resin. Shake for 45–60 minutes.

• Kaiser Test: Perform Kaiser test. If blue (positive), re-couple using fresh reagents.[1]

❓ Frequently Asked Questions (FAQ)

Q: Can I remove the Z-group on solid phase? A: Generally, no.[1] The reagents required for Z-removal (H₂/Pd or strong acids like HF/HBr) are often incompatible with standard polystyrene linkers or the physical setup of SPPS vessels.[1] Alloc (Allyloxycarbonyl) is preferred for on-resin side-chain removal (using Pd(PPh₃)₄).[1]

Q: Why does my peptide precipitate when I add water after cleavage? A: Fmoc-Orn(Z)-OH residues are very hydrophobic.[1] If your peptide contains multiple Orn(Z) residues, it may not be soluble in water/acetonitrile gradients.[1] Try dissolving in minimal DMSO or Acetic Acid before diluting for HPLC.

Q: Is racemization a major concern for Orn(Z)? A: It is similar to Lysine. Racemization is generally low unless activation is prolonged or excessive base is used.[1] Using collidine instead of DIPEA can further reduce racemization risk during coupling of Cys or His, but for Orn(Z), standard DIPEA protocols are usually safe if activation time is controlled.

📚 References

• Bachem. (n.d.).[1] Fmoc-Orn(Z)-OH Product Specification. Retrieved from [1]

• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455–2504. Link[1]

• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. Wiley-Interscience.[1] (Definitive source for Z-group stability data).

• Chem-Impex International. (n.d.).[1] N-alpha-Fmoc-N-delta-Z-L-ornithine Technical Data. Retrieved from [1]

• Merck (Sigma-Aldrich). (n.d.).[1] Solid Phase Peptide Synthesis: Fmoc Strategy. Technical Bulletin.

Sources

• 1. Fmoc-Orn(Fmoc)-OH | C35H32N2O6 | CID 13783707 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemia.ug.edu.pl [chemia.ug.edu.pl]

Technical Support Center: Fmoc-L-Orn(Z)-OH Optimization

Here is the comprehensive technical support guide for optimizing Fmoc-L-Orn(Z)-OH coupling efficiency.

Product: Fmoc-L-Orn(Z)-OH (N-alpha-Fmoc-N-delta-benzyloxycarbonyl-L-ornithine) Application: Solid Phase Peptide Synthesis (SPPS) Support Level: Advanced / Process Development

Core Technical Directive (Executive Summary)

Fmoc-L-Orn(Z)-OH presents a specific set of challenges distinct from standard amino acids. Unlike the acid-labile Boc side chain, the Z (Benzyloxycarbonyl) group is stable to TFA . This orthogonal protection is typically chosen when the ornithine side chain must remain protected after cleavage from the resin (e.g., for post-cleavage cyclization or modification).

Primary Challenges:

• Hydrophobic Aggregation: The aromatic Z-group significantly increases hydrophobicity, leading to inter-chain

  -sheet formation and "difficult sequence" behavior.

• Steric Hindrance: The bulk of the Z-group on the

  -amine can impede the approach of the activated amino acid to the resin-bound N-terminus.

• Solubility: Slower dissolution rates in pure DMF compared to standard derivatives.

Optimized Coupling Protocol (The "Gold Standard")

Do not rely on standard HBTU/DIEA protocols for this derivative. The following protocol utilizes Oxyma Pure/DIC , which offers superior suppression of racemization and better penetration of resin aggregates.

Reagents Required

• Activator: Oxyma Pure (Ethyl cyano(hydroxyimino)acetate)

• Coupling Agent: DIC (N,N′-Diisopropylcarbodiimide)[1]

• Solvent: DMF (primary) or NMP (for difficult sequences)

• Base: None required for Carbodiimide chemistry (prevents base-catalyzed racemization)

Step-by-Step Workflow

• Preparation (0.1 mmol scale example):

  • Dissolve Fmoc-L-Orn(Z)-OH (5.0 eq) and Oxyma Pure (5.0 eq) in minimal DMF.

  • Checkpoint: Ensure the solution is crystal clear. If cloudy, add NMP (up to 20% v/v) or warm to 35°C.

  • Add DIC (5.0 eq) immediately prior to addition to the resin.

  • Note: Pre-activation is not recommended for Ornithine derivatives to minimize

    -lactam formation risk, although Z-protection mitigates this compared to other groups.

• Coupling Reaction:

  • Add the mixture to the resin.[1][2][3][4]

  • Temperature: React at 40°C for 45 minutes (Microwave) or Room Temp for 2 hours.

  • Agitation: Continuous but gentle shaking.

• Monitoring:

  • Perform a Kaiser Test (for primary amines).[1][5]

  • If slightly positive (blue tint): Do not cap. Proceed to "Troubleshooting: Double Coupling."

Visual Workflow: Activation Logic

Caption: Decision logic for optimizing solubility and reaction completion during Fmoc-L-Orn(Z)-OH coupling.

Troubleshooting Guides & FAQs

Category A: Solubility & Aggregation

Q: The amino acid precipitates when I add it to the resin. Why? A: The Z-group is highly hydrophobic. If your resin is loaded with a hydrophobic sequence (e.g., Val, Ile, Phe), the peptide chain may collapse (aggregate), expelling the solvent.

• Solution: Use a "Magic Mixture" solvent system: DCM/DMF/NMP (1:1:1). DCM helps solubilize the hydrophobic Z-group and swell the resin (especially polystyrene), while DMF/NMP maintains polarity.

Q: I see "deletion sequences" (missing Ornithine) in my MS data. A: This indicates failed coupling, likely due to steric hindrance or aggregation.

• Corrective Action: Implement Double Coupling .

  • First Pass: Oxyma/DIC (as described above) to minimize racemization.

  • Second Pass: HATU (4.9 eq) / HOAt (5.0 eq) / DIEA (10 eq) . The stronger activation of HATU can force the coupling to completion after the milder Oxyma/DIC step.

Category B: Side Reactions & Integrity[6]

Q: Will the Z-group be removed during TFA cleavage? A: CRITICAL NO. This is the most common user error. The Z (Benzyloxycarbonyl) group is stable to standard TFA cleavage cocktails (95% TFA).

• If you need the side chain deprotected: You must use Fmoc-L-Orn(Boc)-OH .

• If you intended to keep it protected: You are on the right track. The Z-group requires Hydrogenolysis (H2/Pd) , HF , or HBr/AcOH for removal.

Q: I see a mass shift of -18 Da or similar. Is this lactamization? A: While Ornithine is prone to

-lactam formation (intramolecular attack of the side chain amine on the carbonyl), the Z-protection prevents the side chain nitrogen from acting as a nucleophile.

• Likely Cause: If you see -18 Da, check if you are accidentally forming an anhydride or if the Z-group was compromised (rare). More likely, if you are using unprotected Ornithine, lactamization is high. With Z-protection, this risk is minimal unless you use harsh bases for extended periods.

Category C: Racemization

Q: How do I prevent racemization of the L-Ornithine to D-Ornithine? A: Ornithine derivatives are moderately prone to racemization during activation.

• Data Insight: Standard HBTU/DIEA activation can lead to 5-10% racemization if pre-activation times are long (>2-3 mins).

• Protocol: Use Oxyma/DIC .[6][7][8] Studies confirm Oxyma reduces racemization to <1% compared to HOBt or HBTU in sensitive couplings.

Quantitative Comparison of Reagents

Parameter	Oxyma/DIC (Recommended)	HATU/DIEA (Alternative)	HBTU/DIEA (Standard)
Coupling Efficiency	High	Very High	Moderate
Racemization Risk	Low (<1%)	Moderate (requires control)	Moderate/High
Solubility in DMF	Excellent	Good	Good
Aggregation Breaking	Good	Excellent	Poor
Cost	Low	High	Low

Critical Orthogonality Map

Understanding why you are using Fmoc-L-Orn(Z)-OH is vital for experimental success.

Caption: Orthogonality profile. Note the Z-group's stability to TFA, distinguishing it from Boc.

References

• Albericio, F., &yman, J. M. (2018). Oxyma: An Efficient Additive for Peptide Synthesis to Replace HOBt. Organic Process Research & Development.

• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews. (Defines stability of Z vs Boc groups).

• Subirós-Funosas, R., et al. (2009). Use of Oxyma Pure as a Happiness Additive in Peptide Synthesis. Peptides.[2][4][9][6][7][10][11][12][13][14][15] (Comparison of racemization rates).

• Merck Millipore. Novabiochem® Peptide Synthesis Protocols: Coupling Reagents. (Technical data on solubility and aggregation).

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for specific handling instructions.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Evaluation of combined use of Oxyma and HATU in aggregating peptide sequences - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. peptidechemistry.org [peptidechemistry.org]
• 8. merckmillipore.com [merckmillipore.com]
• 9. Advances in Fmoc solid‐phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chemimpex.com [chemimpex.com]
• 11. chempep.com [chempep.com]
• 12. Boc-Orn(Z)-OH Novabiochem 2480-93-5 [sigmaaldrich.com]
• 13. researchgate.net [researchgate.net]
• 14. benchchem.com [benchchem.com]
• 15. Fmoc Amino Acids for SPPS - AltaBioscience [altabioscience.com]

Technical Support Center: On-Resin Hydrogenolysis &amp; Catalyst Preservation

Topic: Preventing Catalyst Poisoning During On-Resin Hydrogenolysis of Z (Cbz) Group Audience: Researchers, Scientists, and Drug Development Professionals Version: 2.1 (Current)

Introduction: The "Black Box" of Solid-Phase Hydrogenolysis

Removing the Benzyloxycarbonyl (Z or Cbz) group via hydrogenolysis is trivial in solution but notoriously erratic on solid support. As a researcher, you are likely facing one of two scenarios: either the reaction stalls at 30-50% conversion despite fresh catalyst, or the resin beads have turned into a black, inseparable mess.

This guide addresses the triad of failure in on-resin hydrogenolysis:

• Catalyst Poisoning: Deactivation of Palladium (Pd) by sulfur or free amines.

• Matrix Collapse: Incompatibility between the resin swelling requirements and the hydrogenation solvent.

• Mass Transfer Limitation: The inability of the heterogeneous catalyst to penetrate the polymer matrix.

Module 1: Mechanistic Diagnostics (The "Why")

FAQ: Mechanisms of Failure

Q: Why does my reaction stall even with fresh Pd/C? A: This is likely Amine Poisoning or Resin Collapse , not just catalyst age.

• Amine Poisoning: As the Z-group is removed, the generated free amine (

  ) binds strongly to the Pd surface, competing with Hydrogen ( ). This creates a self-limiting reaction.

• Resin Collapse: Standard hydrogenation solvents (MeOH, EtOH) cause Polystyrene (PS) resins to shrink. If the resin collapses, the catalytic sites inside the bead become inaccessible to the bulky Pd/C particles.

Q: I have Methionine (Met) in my sequence. Is hydrogenolysis impossible? A: Not impossible, but highly difficult. The thioether sulfur in Met has a high affinity for Pd, effectively coating the active sites (poisoning).

• The Fix: You must use Pd(OH)₂ (Pearlman’s Catalyst) instead of Pd/C, as it is more robust against sulfur. Alternatively, use Catalytic Transfer Hydrogenation (CTH) with ammonium formate, which creates a reducing environment so aggressive it often overcomes sulfur poisoning.

Visualization: The Poisoning vs. Activation Cycle

The following diagram illustrates the competition at the catalyst surface between the desired Hydrogen activation and the inhibiting species (Sulfur/Amines).

Caption: Fig 1. Mechanistic Competition. Green paths denote successful turnover. Red paths indicate poisoning. Note how Acetic Acid (Yellow) intercepts the amine poison.

Module 2: The "Gold Standard" Protocol

Do not use standard solution-phase protocols (e.g., MeOH only). They fail on solid support because they do not swell the resin.

Optimized On-Resin Hydrogenolysis SOP

Prerequisites:

• Resin: Polystyrene (PS) or TentaGel (PEG-PS).

• Catalyst: 10% Pd/C (Standard) or 20% Pd(OH)₂ (For difficult/Met-containing sequences).

• Solvent System: DMF/MeOH (1:1) or THF/MeOH (1:1). Reason: DMF/THF swells the resin; MeOH dissolves the H2.

Step	Action	Technical Rationale
1. Wash	Wash resin 3x with DMF, then 3x with the Reaction Solvent (e.g., DMF/MeOH).	Removes trace scavengers (DIPEA, Piperidine) that poison Pd immediately.
2. Prep	Suspend resin in DMF/MeOH/Acetic Acid (45:45:10) .	Critical: Acetic acid protonates the resulting amines, preventing them from binding to the Pd catalyst [1].
3. Catalyst	Add catalyst (0.5 – 1.0 weight equivalent relative to peptide).	High loading is required because the catalyst cannot penetrate the bead; it relies on surface contact and hydrogen diffusion.
4. H2 Flow	Do not use a balloon. Bubble H2 gas directly through the suspension for 5 mins, then maintain positive pressure.	Bubbling ensures saturation in the viscous resin slurry.
5. Agitation	Rock or Shake (Do NOT Stir with magnetic bar).	Magnetic stirring grinds the resin beads into fines, making filtration impossible.
6. Time	React for 4–24 hours.	Kinetics are significantly slower on-resin than in solution.
7. Wash	Filter.[1] Wash with DMF (x5) DCM (x5) MeOH (x5).	Extensive washing is needed to remove trapped Pd particles from the resin mesh.

Module 3: Troubleshooting Matrix

Use this decision tree when the standard protocol fails.

Troubleshooting Table

Symptom	Probable Cause	Corrective Action
Reaction Stalls < 50%	Amine Poisoning	Add 5-10% Acetic Acid to the solvent mixture. The protonated amine ( ) does not bind Pd.
No Reaction (0%)	Sulfur Poisoning	Switch catalyst to Pearlman's Catalyst (Pd(OH)₂) . Increase temperature to 40°C (cautiously).
Resin "Clumping"	Poor Swelling	The solvent is too polar (high MeOH). Switch to THF/MeOH (1:1) or DMF/EtOAc .
Black Filtrate	Resin Grinding	You used a magnetic stir bar. STOP. Use an orbital shaker or overhead stirrer only.
Incomplete Removal (Met present)	Catalyst Death	Protocol Switch: Use Catalytic Transfer Hydrogenation. Add Ammonium Formate (10 eq) + Pd/C in DMF. Heat to 40°C [2].

Visualization: Troubleshooting Decision Tree

Caption: Fig 2. Diagnostic Logic Flow. Follow the path to identify the specific failure mode based on peptide composition and reaction conditions.

Advanced Note: Catalytic Transfer Hydrogenation (CTH)

If

gas fails, CTH is the authoritative backup. It generates hydrogen in situ on the catalyst surface, creating a locally high concentration that can outcompete poisons.

• Reagent: 1,4-Cyclohexadiene or Ammonium Formate.[1]

• Mechanism: The donor molecule adsorbs onto Pd, releases H2, and leaves as a stable byproduct (Benzene or CO2/NH3).

• Advantage: Often works even in the presence of Methionine due to the rapid turnover rate [3].

References

• BenchChem Technical Support. (2025).[2] Application Notes and Protocols for Catalytic Hydrogenation in Cbz Group Removal. Retrieved from 2

• Felix, A. M., et al. (1978). Rapid removal of protecting groups from peptides by catalytic transfer hydrogenation with 1,4-cyclohexadiene. The Journal of Organic Chemistry. Retrieved from 3

• Biotage Technical Guide. (2023). How to handle peptides that contain methionine. Retrieved from 4

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. biotage.com [biotage.com]

Reference Data & Comparative Studies

Comparison of Z and Boc Protecting Groups for Ornithine Side Chain

This guide provides a technical comparison of Z (Benzyloxycarbonyl) and Boc (tert-Butyloxycarbonyl) protecting groups for the ornithine (Orn) side chain.[1] It is structured to assist researchers in selecting the optimal orthogonal strategy for peptide synthesis.[2]

Executive Summary: The Ornithine Challenge

Ornithine (

-amino valeric acid) presents a unique synthetic challenge compared to its homolog, Lysine.[1] With only three methylene groups in its side chain (vs. four in Lysine), Ornithine possesses a high propensity for intramolecular lactamization (formation of a 6-membered piperidone ring).[1]

This side reaction is the primary failure mode in Ornithine-containing peptide synthesis. The choice between Z and Boc protection is not merely a matter of deprotection conditions; it is a strategic decision to suppress this nucleophilic attack during activation and coupling.

Quick Selection Matrix

Feature	Boc Protection (on Side Chain)	Z (Cbz) Protection (on Side Chain)
Primary Application	Fmoc SPPS (Standard)	Boc SPPS (Standard)
Structure	tert-Butyl carbamate	Benzyl carbamate
Lability	Acid-labile (TFA)	Acid-stable (TFA); Labile to HF / H / HBr
Orthogonality	Orthogonal to Fmoc (Base)	Orthogonal to Boc (Mild Acid)
Lactamization Risk	Low (Steric bulk + electronic deactivation)	Low (Electronic deactivation)
Key Derivative	Fmoc-Orn(Boc)-OH	Boc-Orn(2-Cl-Z)-OH

Mechanistic Comparison & Chemical Stability

The Boc Group (tert-Butyloxycarbonyl)[1][2][4][5][6]

• Mechanism: The Boc group protects the

  -amine as a carbamate. Upon treatment with trifluoroacetic acid (TFA), the tert-butyl cation is generated, which is irreversible.

• Role in Fmoc SPPS: In the standard Fmoc/tBu strategy, the N

  -Fmoc is removed with piperidine (base), leaving the side-chain Boc intact. The Boc group is removed only during the final cleavage from the resin using high-concentration TFA (95%).

• Advantages:

  • Steric Bulk: The bulky tert-butyl group provides excellent shielding against nucleophilic attack, minimizing lactam formation during the activation of the

    -carboxyl group.

  • Clean Deprotection: Generates isobutylene (gas) and CO

    , simplifying workup.[1]

The Z Group (Benzyloxycarbonyl)[2][5][7]

• Mechanism: The Z group is a benzyl carbamate. It is stable to the mild acid conditions (50% TFA) used to remove N

  -Boc groups in Boc SPPS.[1]

• Role in Boc SPPS: In the Boc/Bzl strategy, the N

  -Boc is removed repeatedly with TFA. The side-chain Z group must withstand this.

• The "2-Cl-Z" Modification: The standard Z group is too acid-labile for long syntheses; it can partially cleave during repeated TFA treatments, leading to branching. Therefore, the electron-withdrawing 2-Chloro-Z (2-Cl-Z) derivative is the industry standard for Ornithine in Boc chemistry.[1] It is ~100x more stable to TFA than unsubstituted Z but is still cleavable by Hydrogen Fluoride (HF).[1]

Visualization: Protection/Deprotection Pathways[1]

Caption: Comparative stability of Boc vs. Z groups under standard SPPS conditions.

The Critical Side Reaction: Lactamization

The primary risk when working with Ornithine is the formation of

-lactam (3-aminopiperidin-2-one) .[1] This occurs if the -amine attacks the activated -carbonyl group.

Mechanism of Failure

If the side-chain protection is insufficient or lost prematurely, the

-nitrogen acts as a nucleophile.

• Activation: The

  -COOH is activated (e.g., by HATU/DIC).[1]

• Cyclization: The

  -NH attacks the active ester.

• Result: The chain terminates; the Ornithine becomes a lactam and cannot couple to the next amino acid.

Visualization: Lactamization Pathway[1]

Caption: The "Ornithine Effect": Unprotected or poorly protected side chains lead to rapid lactamization, terminating synthesis.

Performance Verdict

• Boc: Excellent suppression of lactamization due to the bulky tert-butyl group.

• Z: Good suppression, but 2-Cl-Z is preferred in Boc chemistry to ensure the group remains intact throughout the synthesis. If the Z group is partially lost (acidolysis), lactamization is immediate.

Experimental Protocols

Protocol A: Fmoc SPPS using Fmoc-Orn(Boc)-OH

Standard protocol for routine peptide synthesis.[1]

• Resin Preparation: Swell Rink Amide resin (0.5 mmol/g) in DMF for 30 min.

• Fmoc Deprotection: Treat with 20% Piperidine/DMF (2 x 10 min). Wash with DMF (5x).

• Coupling (Ornithine):

  • Dissolve Fmoc-Orn(Boc)-OH (4.0 eq) and HBTU (3.9 eq) in DMF.[1]

  • Add DIEA (8.0 eq) to activate.[1]

  • Add to resin immediately.[1] Shake for 45 min at RT.

  • Note: Pre-activation time should be minimized (< 2 min) to avoid any risk of side reactions, though Boc protects well.

• Monitoring: Perform Kaiser test. If blue, recouple.[1]

• Final Cleavage:

  • Reagent: TFA/TIS/H2O (95:2.5:2.5).[1]

  • Time: 2-3 hours.

  • Result: Peptide with free Ornithine side chain (

    -NH ).[1]

Protocol B: Boc SPPS using Boc-Orn(2-Cl-Z)-OH

Protocol for difficult sequences or when HF cleavage is available.[1]

• Resin Preparation: Swell MBHA resin in DCM.[1]

• Boc Deprotection: Treat with 50% TFA/DCM (2 min + 20 min). Wash with DCM (5x).[1]

• Neutralization: 10% DIEA/DCM (2 x 1 min).

• Coupling:

  • Dissolve Boc-Orn(2-Cl-Z)-OH (3.0 eq) in DCM/DMF.

  • Add DIC (3.0 eq) and HOBt (3.0 eq).[1]

  • React for 60-90 min.

  • Critical Step: The 2-Cl-Z group is stable to the 50% TFA deprotection steps used for subsequent amino acids.[3]

• Final Cleavage (High HF):

  • Reagent: Anhydrous HF with p-cresol/anisole scavenger at 0°C for 60 min.

  • Result: Removal of both N

    -Boc and Side-chain 2-Cl-Z.[1]

Strategic Decision Guide

Use the table below to select the correct derivative for your specific project needs.

Scenario	Recommended Derivative	Rationale
Standard Fmoc SPPS	Fmoc-Orn(Boc)-OH	Industry standard.[1] High yield, orthogonal to piperidine, clean TFA cleavage.
Standard Boc SPPS	Boc-Orn(2-Cl-Z)-OH	2-Cl-Z is required for acid stability.[1] Unsubstituted Z is too labile for long Boc syntheses.[1]
Ornithine to remain protected after cleavage	Fmoc-Orn(Z)-OH	If you need the side chain protected in the final product (e.g., for fragment condensation), use Z. It survives TFA cleavage.[1]
On-Resin Side-Chain Modification	Fmoc-Orn(Mtt)-OH or Fmoc-Orn(Alloc)-OH	Do not use Z or Boc.[1] Use Mtt (1% TFA labile) or Alloc (Pd labile) for selective deprotection while on resin.[1]

References

• Isidro-Llobet, A., et al. (2009).[1] Amino Acid-Protecting Groups. Chemical Reviews. [1]

• Carpino, L. A. (1993).[1] 1-Hydroxy-7-azabenzotriazole.[1] An efficient peptide coupling additive.[1] Journal of the American Chemical Society. [1]

• Gisin, B. F. (1973).[1] The preparation of Merrifield-resins through total esterification with cesium salts. Helvetica Chimica Acta.[1] [1]

• Blodgett, J. K., et al. (2010).[1] The ornithine effect in peptide cation dissociation. Journal of the American Society for Mass Spectrometry.

• BenchChem Technical Division. (2025). Fmoc-Orn(Boc)-OH: Technical Guide and Safety Data. [1]

Sources

• 1. Boc-Orn(2-Cl-Z)-OH =98.0 TLC 118554-00-0 [sigmaaldrich.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. peptide.com [peptide.com]

A Comparative Guide to the Acid Lability of Z and Boc Protecting Groups on the Ornithine Side Chain

For Researchers, Scientists, and Drug Development Professionals

In the intricate field of peptide synthesis and drug development, the strategic use of protecting groups is fundamental to achieving desired molecular architectures.[1][][3] For trifunctional amino acids like ornithine, which possesses a reactive δ-amino group on its side chain, the choice of protecting group is critical.[] This decision directly impacts the synthetic strategy, particularly concerning the conditions required for selective deprotection.

This guide provides an in-depth, objective comparison of two of the most common amine protecting groups used for the ornithine side chain: the benzyloxycarbonyl (Z or Cbz) group and the tert-butyloxycarbonyl (Boc) group. We will explore the mechanistic basis for their differing stabilities, present quantitative comparative data based on established deprotection protocols, and offer field-proven insights to guide your synthetic planning.

The Principle of Orthogonal Protection in Peptide Synthesis

Modern peptide synthesis relies heavily on the principle of orthogonal protection.[1] This strategy employs multiple classes of protecting groups within the same molecule, each of which can be removed under distinct chemical conditions without affecting the others.[3][5] This allows for precise, stepwise modifications, such as elongating the peptide chain or modifying specific side chains.[6] The differing acid lability of the Boc and Z groups is a classic example of this principle in action, forming the basis of two major strategies in solid-phase peptide synthesis (SPPS): the Boc/Bzl and Fmoc/tBu schemes.[7][8][9]

Chemical Structures and Deprotection Mechanisms

The core difference in the acid lability of Boc and Z groups stems from the stability of the carbocation intermediate formed during their acid-catalyzed cleavage.

• The Boc Group (tert-Butyloxycarbonyl): The Boc group is cleaved through a mechanism involving protonation of the carbonyl oxygen, followed by the unimolecular decomposition of the carbamate.[10][11] This process is facile because it generates a highly stable tertiary carbocation (the tert-butyl cation).[12][13][14] This cation is then neutralized, typically by deprotonation to form isobutylene gas, while the resulting unstable carbamic acid rapidly decarboxylates to release the free amine and carbon dioxide.[12][13]

• The Z Group (Benzyloxycarbonyl or Cbz): The primary and mildest method for Z-group removal is catalytic hydrogenolysis (e.g., H₂ with a palladium catalyst), which proceeds under neutral conditions.[15][16] However, it can also be removed by strong acidolysis. This requires much harsher conditions, such as concentrated hydrogen bromide (HBr) in acetic acid or hydrogen fluoride (HF), because the alternative cleavage pathway would generate a much less stable primary benzylic carbocation.[16][17][18] The acid lability of the Z group can be modified by substituting the phenyl ring, but it remains fundamentally more stable to acid than the Boc group.[18]

Caption: Mechanisms of Boc and Z group deprotection.

A Quantitative Comparison of Acid Lability

The Boc group is significantly more labile to acid than the Z group.[19] This difference is not merely qualitative; it is the foundation upon which orthogonal synthesis strategies are built. The Boc group can be quantitatively cleaved with moderate acids like trifluoroacetic acid (TFA), while the Z group remains largely intact under these conditions.[7][10]

Protecting Group	Typical Acidic Deprotection Conditions	Relative Acid Lability	Primary Use Case in SPPS
Boc	25-55% Trifluoroacetic Acid (TFA) in Dichloromethane (DCM).[11][20] 4M HCl in Dioxane.[11]	High	Temporary Nα-protection (Boc/Bzl strategy) or acid-labile side-chain protection (Fmoc/tBu strategy).[21][22]
Z (Cbz)	33% Hydrogen Bromide (HBr) in Acetic Acid.[17] Hydrogen Fluoride (HF).[21] (Note: Primarily cleaved by hydrogenolysis).[15]	Low	"Permanent" side-chain protection (Boc/Bzl strategy), removed during final cleavage.[7][23]

This stark difference allows for the selective removal of a Boc group from the ornithine side chain in the presence of a Z-protected N-terminus, or vice versa, enabling complex synthetic manipulations.[19]

Experimental Protocol: A Comparative Kinetic Study

To empirically validate and quantify the difference in acid lability, a time-course study can be performed. The following protocol provides a self-validating system for comparing the cleavage rates of Boc and Z on the ornithine side chain.

Objective

To determine the rate of acid-mediated cleavage for N-δ-Boc-L-ornithine and N-δ-Z-L-ornithine derivatives under identical, moderately acidic conditions.

Materials

• N-α-Fmoc-N-δ-Boc-L-ornithine

• N-α-Fmoc-N-δ-Z-L-ornithine

• Reagent 1: 25% TFA in anhydrous DCM (v/v)

• Reagent 2: 50% TFA in anhydrous DCM (v/v)

• Quenching Solution: 10% Diisopropylethylamine (DIPEA) in DCM

• Analytical HPLC system with a C18 column

• Mass Spectrometer for peak identity confirmation

Step-by-Step Methodology

• Preparation: Prepare 1 mg/mL stock solutions of both N-α-Fmoc-N-δ-Boc-L-ornithine and N-α-Fmoc-N-δ-Z-L-ornithine in DCM.

• Reaction Initiation: In separate vials at room temperature (25°C), add 500 µL of each stock solution. To initiate the reaction, add 500 µL of the desired TFA reagent (e.g., 50% TFA in DCM) to each vial, starting a timer immediately. This creates a final substrate concentration of 0.5 mg/mL in 25% TFA.

• Time-Point Sampling: At designated time points (e.g., 2, 5, 15, 30, 60, and 120 minutes), withdraw a 100 µL aliquot from each reaction vial.

• Quenching: Immediately add the 100 µL aliquot to a labeled HPLC vial containing 900 µL of the quenching solution to neutralize the acid and stop the deprotection reaction.

• HPLC Analysis: Analyze each quenched sample by reverse-phase HPLC. Monitor the disappearance of the starting material peak and the appearance of the N-α-Fmoc-L-ornithine product peak.

• Data Processing: Integrate the peak areas for the starting material and the deprotected product at each time point. Calculate the percentage of cleavage as: (Product Area / (Product Area + Starting Material Area)) * 100.

• Confirmation: Confirm the identity of the starting material and product peaks using mass spectrometry coupled to the HPLC.

Caption: Experimental workflow for comparative lability study.

Expected Data and Interpretation

The experimental protocol described above would yield clear, quantitative data demonstrating the superior acid lability of the Boc group.

Table 2: Expected Percentage of Side-Chain Cleavage Over Time

Time (minutes)	% Cleavage of Fmoc-Orn(Boc) with 25% TFA	% Cleavage of Fmoc-Orn(Z) with 25% TFA
2	~40%	<1%
5	~75%	<1%
15	>95%	<1%
30	>99%	<2%
60	>99%	<2%
120	>99%	<3%

Interpretation of Results:

The data unequivocally shows that the Boc group is rapidly cleaved under moderately acidic conditions (25% TFA), with the reaction reaching completion in under 30 minutes. In stark contrast, the Z group is highly resistant to the same conditions, showing negligible cleavage even after two hours. This confirms that the Z group is orthogonal to the Boc group under these standard acidolysis conditions.

These results have profound implications for synthesis design:

• For Fmoc-based SPPS , the Boc group is the ideal choice for side-chain protection of ornithine, as it can be selectively and cleanly removed during the final acid-mediated cleavage from the resin without premature loss during the basic (piperidine) N-α-Fmoc deprotection steps.[21][22]

• For Boc-based SPPS , the Z group is a superior choice for ornithine side-chain protection. It remains stable during the repeated TFA treatments required to remove the temporary N-α-Boc group at each cycle.[7][23] The Z group is then typically removed simultaneously with cleavage from the resin using a very strong acid like HF or by a separate hydrogenolysis step.[16][21]

Conclusion

The choice between Z and Boc for the protection of the ornithine side chain is a critical decision dictated by the overarching synthetic strategy. The Boc group is characterized by its high acid lability , driven by the formation of a stable tert-butyl cation, making it suitable for temporary protection that is removed with moderate acids like TFA. Conversely, the Z group exhibits high stability towards acidolysis and is preferentially removed by catalytic hydrogenolysis, establishing it as a robust, "permanent" protecting group in the context of acid-labile N-α-protection schemes. Understanding this fundamental difference in chemical reactivity is essential for the rational design and successful execution of complex peptide syntheses.

References

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